Cas no 2166960-10-5 (tert-Butyl 6-chloropyrimidine-4-carboxylate)
tert-Butyl 6-chloropyrimidine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 6-chloropyrimidine-4-carboxylate
- G18619
- 2166960-10-5
-
- Inchi: 1S/C9H11ClN2O2/c1-9(2,3)14-8(13)6-4-7(10)12-5-11-6/h4-5H,1-3H3
- InChI Key: KXSFRIMNFVSFHZ-UHFFFAOYSA-N
- SMILES: ClC1=CC(C(=O)OC(C)(C)C)=NC=N1
Computed Properties
- Exact Mass: 214.0509053g/mol
- Monoisotopic Mass: 214.0509053g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 52.1Ų
tert-Butyl 6-chloropyrimidine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR029JJR-100mg |
tert-butyl 6-chloropyrimidine-4-carboxylate |
2166960-10-5 | 97% | 100mg |
$165.00 | 2025-02-17 | |
| Aaron | AR029JJR-250mg |
tert-butyl 6-chloropyrimidine-4-carboxylate |
2166960-10-5 | 97% | 250mg |
$275.00 | 2025-02-17 | |
| Aaron | AR029JJR-500mg |
tert-butyl 6-chloropyrimidine-4-carboxylate |
2166960-10-5 | 97% | 500mg |
$457.00 | 2025-02-17 | |
| Aaron | AR029JJR-1g |
tert-butyl 6-chloropyrimidine-4-carboxylate |
2166960-10-5 | 97% | 1g |
$686.00 | 2025-02-17 | |
| Aaron | AR029JJR-5g |
tert-butyl 6-chloropyrimidine-4-carboxylate |
2166960-10-5 | 97% | 5g |
$2057.00 | 2025-02-17 |
tert-Butyl 6-chloropyrimidine-4-carboxylate Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on tert-Butyl 6-chloropyrimidine-4-carboxylate
Introduction to tert-Butyl 6-chloropyrimidine-4-carboxylate (CAS No. 2166960-10-5)
tert-Butyl 6-chloropyrimidine-4-carboxylate (CAS No. 2166960-10-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a chloropyrimidine moiety, and a carboxylate ester. These features contribute to its stability and reactivity, making it an attractive building block for the synthesis of various bioactive molecules.
The chemical structure of tert-Butyl 6-chloropyrimidine-4-carboxylate can be represented as C11H13ClN2O2. The tert-butyl group provides steric protection and enhances the lipophilicity of the molecule, while the chloropyrimidine moiety imparts biological activity and reactivity. The carboxylate ester functionality allows for further derivatization, making this compound a valuable intermediate in the synthesis of pharmaceuticals and agrochemicals.
In recent years, tert-Butyl 6-chloropyrimidine-4-carboxylate has gained attention due to its potential in the development of novel therapeutic agents. One notable area of research is its use in the synthesis of antiviral compounds. Studies have shown that pyrimidine derivatives, particularly those with chloro substituents, exhibit potent antiviral activity against a range of viral pathogens, including influenza and hepatitis viruses. The tert-butyl group in this compound enhances its metabolic stability and bioavailability, making it an ideal candidate for drug development.
Beyond antiviral applications, tert-Butyl 6-chloropyrimidine-4-carboxylate has also been explored for its anticancer properties. Research has demonstrated that certain pyrimidine derivatives can inhibit key enzymes involved in cancer cell proliferation and survival. For instance, compounds derived from this structure have shown promising activity against kinases such as Abl and Src, which are implicated in various forms of cancer. The ability to modulate these kinases makes tert-Butyl 6-chloropyrimidine-4-carboxylate-based compounds attractive candidates for the development of targeted cancer therapies.
In addition to its therapeutic potential, tert-Butyl 6-chloropyrimidine-4-carboxylate has been utilized in the synthesis of agrochemicals. Pyrimidine derivatives are known for their herbicidal and fungicidal properties, and the tert-butyl group can enhance these activities by improving the compound's stability and penetration into plant tissues. This makes tert-Butyl 6-chloropyrimidine-4-carboxylate a valuable starting material for the development of new agricultural products.
The synthetic versatility of tert-Butyl 6-chloropyrimidine-4-carboxylate is another key factor contributing to its importance in chemical research. The presence of multiple functional groups allows for a wide range of chemical transformations, including nucleophilic substitution reactions at the chlorine atom and ester hydrolysis to form the corresponding carboxylic acid. These reactions enable chemists to tailor the properties of the molecule for specific applications.
In terms of synthetic methods, several efficient routes have been developed for the preparation of tert-Butyl 6-chloropyrimidine-4-carboxylate. One common approach involves the reaction of 6-chloropyrimidine-4-carbaldehyde with tert-butanol under appropriate conditions to form the desired ester. Another method involves the condensation of 6-chloropyrimidin-4-one with tert-butanol followed by oxidation to form the carboxylic acid, which is then esterified to yield the final product. These synthetic strategies provide researchers with flexible options for large-scale production and optimization.
The physical properties of tert-Butyl 6-chloropyrimidine-4-carboxylate, such as its melting point, solubility, and stability under various conditions, have been well-characterized. This information is crucial for optimizing its use in different applications. For example, understanding its solubility profile helps in designing formulations that ensure optimal delivery and bioavailability when used as a drug or agrochemical.
In conclusion, tert-Butyl 6-chloropyrimidine-4-carboxylate (CAS No. 2166960-10-5) is a multifaceted compound with significant potential in medicinal chemistry, pharmaceutical research, and agrochemical development. Its unique structural features and synthetic versatility make it an invaluable tool for scientists working on novel therapeutic agents and agricultural products. As research continues to uncover new applications and optimize existing ones, this compound is likely to play an increasingly important role in advancing various fields of chemistry.
2166960-10-5 (tert-Butyl 6-chloropyrimidine-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)